Cas no 26491-03-2 (Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]-)

• Product Name: Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]-
• CAS No: 26491-03-2
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 290417
• PubChem ID: 276882
• Update Time: 2025-04-19

Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(acetyloxy)-5-nitro-1H-indol-1-yl]-
• ACETIC ACID 1-ACETYL-5-NITRO-1H-INDOL-3-YL ESTER( (1-ACETYL-5-NITRO-INDOL-3-YL) ACETATE )
• 1-acetyl-5-nitro-1h-indol-3-yl acetate
• 3-acetoxy-1-acetyl-5-nitro-indole
• 5-Nitro-3-acetoxy-1-acetyl-indol
• AC1L5KSO
• AC1Q1YUA
• AG-J-23291
• AR-1C1336
• CTK4F7996
• NSC125368
• N-acetyl-3-acetoxy-5-nitroindole
• Acetic acid 1-acetyl-5-nitro-1H-indol-3-yl ester
• DTXSID20298684
• 26491-03-2
• NSC-125368

• Inchi： 1S/C12H10N2O5/c1-7(15)13-6-12(19-8(2)16)10-5-9(14(17)18)3-4-11(10)13/h3-6H,1-2H3
• InChI Key： BKXWPRVRPWVLIH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CN(C(C)=O)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.059
• Monoisotopic Mass: 262.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 91.44